N-[3-({[3-(acetylamino)benzyl][(4-bromophenyl)sulfonyl]amino}methyl)phenyl]acetamide

• IUPAC Name: N-[3-[[(3-acetamidophenyl)methyl-(4-bromophenyl)sulfonylamino]methyl]phenyl]acetamide
• InChI: InChI=1S/C24H24BrN3O4S/c1-17(29)26-22-7-3-5-19(13-22)15-28(33(31,32)24-11-9-21(25)10-12-24)16-20-6-4-8-23(14-20)27-18(2)30/h3-14H,15-16H2,1-2H3,(H,26,29)(H,27,30)
• InChI Key: KNRGUKOCWPXGGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)CN(CC2=CC(=CC=C2)NC(=O)C)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C24H24BrN3O4S
• Molecular Weight: 530.4 g/mol

Description

“N-[3-({[3-(acetylamino)benzyl][(4-bromophenyl)sulfonyl]amino}methyl)phenyl]acetamide” is a complex organic compound. It has a molecular formula of C24H24BrN3O4S and a molecular weight of 530.44.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has shown that derivatives of the compound exhibit significant antimicrobial properties. For instance, a study focused on the synthesis of novel sulphonamide derivatives, demonstrating good antimicrobial activity against various strains. Computational calculations further supported these findings, highlighting the potential of these compounds in developing new antimicrobial agents (Fahim & Ismael, 2019).

Anticonvulsant Properties

Another area of application involves the compound's role in synthesizing functionalized amino acid anticonvulsants. Structural analysis of these derivatives has provided insights into their anticonvulsant activities, indicating their potential in therapeutic applications (Camerman et al., 2005).

Enzyme Inhibitory Potential

The compound has also been utilized in synthesizing new sulfonamides with benzodioxane and acetamide moieties, showing substantial inhibitory activity against enzymes like α-glucosidase and acetylcholinesterase. This suggests the compound's utility in addressing diseases related to these enzymes (Abbasi et al., 2019).

Theoretical and Computational Studies

Furthermore, theoretical investigations and computational calculations have been applied to assess the reactivity and potential applications of sulfonamide derivatives in treating conditions like malaria and COVID-19. These studies underscore the versatility of the compound in drug discovery and development (Fahim & Ismael, 2021).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s possible that it could have biological activity given its complex structure, but specific studies would be needed to determine this.

Future Directions

The future directions for research on this compound could include determining its synthesis and properties, investigating its potential biological activity, and exploring its possible applications.